3-(3-chlorobenzamido)-N-(4-ethoxyphenyl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-chlorobenzamido)-N-(4-ethoxyphenyl)benzofuran-2-carboxamide is a chemical compound with potential applications in scientific research. It is a benzofuran derivative that has been synthesized using various methods.
Scientific Research Applications
Synthesis and Biological Evaluation
Synthesis of Novel Compounds
A study by Lavanya et al. (2017) detailed the synthesis of new benzofuran carboxamide derivatives, evaluated for their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. These compounds were characterized using NMR, IR, Mass, and X-ray crystallographic techniques, highlighting the diverse potential of benzofuran derivatives in developing new bioactive chemical entities (Lavanya, Sribalan, & Padmini, 2017).
Anticancer Activities
Research by Cheng et al. (2020) introduced a series of 1-H-pyrazole-3-carboxamide-based inhibitors with dual inhibition effects on histone deacetylase (HDAC) and cyclin-dependent kinase (CDK). These compounds exhibited potent antiproliferative activities against several solid cancer cell lines and significant in vitro and in vivo anticancer efficacy, suggesting a promising approach for malignant tumor treatment (Cheng, Yun, Ullah, & Yuan, 2020).
Neuroprotective and Antioxidant Effects
Cho et al. (2015) synthesized novel benzofuran-2-carboxamide derivatives, evaluating their neuroprotective and antioxidant activities. The study identified specific derivatives with considerable protection against NMDA-induced excitotoxic neuronal cell damage, suggesting their potential for treating neurodegenerative diseases (Cho et al., 2015).
Molecular Studies and Chemical Reactions
Eschenmoser Coupling Reaction
Kammel et al. (2015) reported the reactions of brominated benzolactone/lactam with 4-methoxythiobenzamide and thiourea under basic conditions, exploring an unexpected Eschenmoser coupling reaction. This study provides insights into reaction mechanisms and the synthesis of novel compounds (Kammel, Tarabová, Růžičková, & Hanusek, 2015).
Molecular Docking and Antituberculosis Study
Thorat et al. (2016) discussed the synthesis, structure-activity relationship (SAR), molecular docking, and antituberculosis study of 3-Methyl-1-Benzofuran-2-Carbohydrazide, showcasing the multifaceted applications of benzofuran derivatives in addressing tuberculosis (Thorat, Nazirkar, Thorat, More, Jagtap, & Yamgar, 2016).
properties
IUPAC Name |
3-[(3-chlorobenzoyl)amino]-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19ClN2O4/c1-2-30-18-12-10-17(11-13-18)26-24(29)22-21(19-8-3-4-9-20(19)31-22)27-23(28)15-6-5-7-16(25)14-15/h3-14H,2H2,1H3,(H,26,29)(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHYHGWAPNGRKNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.